Cas no 40133-23-1 (2-(4-Chlorophenyl)thiophene)

• Product Name: 2-(4-Chlorophenyl)thiophene
• CAS No: 40133-23-1
• MF: C₁₀H₇ClS
• MW: 194.680580377579
• MDL: MFCD06802538
• CID: 324557
• PubChem ID: 11971655
• Update Time: 2025-07-22

2-(4-Chlorophenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)thiophene
• 2-(4-CHLORO-PHENYL)-THIOPHENE
• Thiophene,2-(4-chlorophenyl)-
• 2-(p-Chlorophenyl)thiophene
• AKOS004118893
• DTXSID20474946
• A6706
• QJEWBNFDFWXRLR-UHFFFAOYSA-N
• FT-0659444
• BB 0223636
• AMY22657
• 40133-23-1
• SCHEMBL935142
• MFCD06802538
• DB-069952

• MDL： MFCD06802538
• Inchi： 1S/C10H7ClS/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h1-7H
• InChI Key： QJEWBNFDFWXRLR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=CS1

Computed Properties

• Exact Mass: 193.99600
• Monoisotopic Mass: 193.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.246
• Melting Point: 83-84 ºC
• Boiling Point: 286 ºC
• Flash Point: 167 ºC
• Refractive Index: 1.61
• PSA: 28.24000
• LogP: 4.06850

Additional information on 2-(4-Chlorophenyl)thiophene

Comprehensive Overview of 2-(4-Chlorophenyl)thiophene (CAS No. 40133-23-1): Properties, Applications, and Industry Insights

2-(4-Chlorophenyl)thiophene (CAS No. 40133-23-1) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and material science research. This compound, characterized by a thiophene ring linked to a 4-chlorophenyl group, has garnered significant attention due to its potential in drug discovery, organic electronics, and catalysis. Its molecular formula, C₁₀H₇ClS, reflects a balance of aromaticity and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-(4-Chlorophenyl)thiophene has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in photovoltaic materials and OLEDs (Organic Light-Emitting Diodes), aligning with global trends toward renewable energy and eco-friendly technologies. The compound’s electron-rich nature and thermal stability further enhance its suitability for high-performance applications.

From a synthetic perspective, 2-(4-Chlorophenyl)thiophene is often synthesized via cross-coupling reactions, such as the Suzuki-Miyaura or Stille coupling, which are pivotal in modern organometallic chemistry. These methods emphasize efficiency and selectivity, addressing the growing need for atom-economical processes. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity.

The pharmaceutical industry has also shown keen interest in 2-(4-Chlorophenyl)thiophene derivatives due to their bioactive potential. Studies suggest its scaffold may serve as a building block for antimicrobial agents or kinase inhibitors, reflecting broader trends in targeted drug design. Additionally, its compatibility with high-throughput screening platforms makes it a candidate for fragment-based drug discovery.

Environmental and regulatory considerations are critical when handling 2-(4-Chlorophenyl)thiophene. While not classified as hazardous under standard guidelines, proper laboratory safety protocols—including the use of personal protective equipment (PPE)—are recommended. The compound’s low toxicity profile and biodegradability align with the principles of responsible chemical management.

Market trends indicate a steady rise in the adoption of 2-(4-Chlorophenyl)thiophene, particularly in Asia-Pacific and North America, where research and development (R&D) investments are robust. Suppliers often highlight its high-purity grades (>98%) to meet the stringent requirements of academic institutions and industrial laboratories. Custom synthesis services further cater to niche applications, reinforcing its role in innovation-driven sectors.

In conclusion, 2-(4-Chlorophenyl)thiophene (CAS No. 40133-23-1) exemplifies the intersection of fundamental research and applied science. Its multifaceted utility—spanning material science, medicinal chemistry, and catalysis—positions it as a compound of enduring relevance. As industries prioritize sustainability and efficiency, this molecule is poised to play a pivotal role in shaping future technological breakthroughs.